Cas no 2171201-00-4 (3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid)

3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid structure
2171201-00-4 structure
Product Name:3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
CAS No:2171201-00-4
MF:C28H28N2O5
MW:472.532327651978
CID:6331055
PubChem ID:165807113
Update Time:2025-07-23

3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
    • 3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
    • EN300-1510517
    • 2171201-00-4
    • Inchi: 1S/C28H28N2O5/c1-2-25(27(33)29-19-9-7-8-18(16-19)14-15-26(31)32)30-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-13,16,24-25H,2,14-15,17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t25-/m0/s1
    • InChI Key: YOLKAHPLFVDGGU-VWLOTQADSA-N
    • SMILES: O(C(N[C@H](C(NC1=CC=CC(=C1)CCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 472.19982200g/mol
  • Monoisotopic Mass: 472.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1510517-1.0g
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
1g
$0.0 2023-06-05
Enamine
EN300-1510517-50mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1510517-100mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
100mg
$2963.0 2023-09-27
Enamine
EN300-1510517-250mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
250mg
$3099.0 2023-09-27
Enamine
EN300-1510517-500mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
500mg
$3233.0 2023-09-27
Enamine
EN300-1510517-1000mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
1000mg
$3368.0 2023-09-27
Enamine
EN300-1510517-2500mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
2500mg
$6602.0 2023-09-27
Enamine
EN300-1510517-5000mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
5000mg
$9769.0 2023-09-27
Enamine
EN300-1510517-10000mg
3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
2171201-00-4
10000mg
$14487.0 2023-09-27

Additional information on 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid

Recent Advances in the Study of 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS: 2171201-00-4)

The compound 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS: 2171201-00-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and has potential applications in drug discovery and development. Recent studies have focused on its role in modulating biological pathways, its synthetic accessibility, and its utility in the design of novel bioactive compounds.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the stepwise assembly of peptides. Recent advancements have demonstrated its efficacy in improving yield and purity during peptide chain elongation, thereby addressing some of the longstanding challenges in SPPS. Furthermore, its compatibility with various coupling reagents and solvents has been extensively studied, providing a robust framework for its use in high-throughput peptide production.

In addition to its synthetic utility, 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays have shown promising results in targeting proteases and kinases, which are often implicated in disease progression. These findings open new avenues for the development of targeted therapies, particularly in the context of cancer and autoimmune disorders.

The structural elucidation and characterization of this compound have also been a focal point of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its molecular architecture and purity. These studies have not only validated the compound's identity but also provided insights into its stability under various conditions, which is crucial for its storage and handling in laboratory settings.

Looking ahead, the potential applications of 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid are expected to expand further. Ongoing research is exploring its incorporation into more complex molecular scaffolds, such as peptidomimetics and macrocycles, which could enhance its therapeutic potential. Additionally, efforts are underway to optimize its synthetic routes to improve scalability and cost-effectiveness, making it more accessible for industrial applications. As the field continues to evolve, this compound is poised to play a pivotal role in the advancement of chemical biology and drug discovery.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.